Cas no 63127-97-9 (Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-)

Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)- structure
63127-97-9 structure
Product Name:Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-
CAS No:63127-97-9
MF:C22H31N3O
MW:353.501045465469
CID:427167
PubChem ID:20394385
Update Time:2025-04-19

Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-
    • N-hexyl-N-(1-phenylpyrazol-3-yl)cyclohexanecarboxamide
    • SCHEMBL11564916
    • N-Hexyl-N-(1-phenyl-1H-pyrazol-3-yl)cyclohexanecarboxamide
    • 63127-97-9
    • DTXSID70606694
    • Inchi: 1S/C22H31N3O/c1-2-3-4-11-17-24(22(26)19-12-7-5-8-13-19)21-16-18-25(23-21)20-14-9-6-10-15-20/h6,9-10,14-16,18-19H,2-5,7-8,11-13,17H2,1H3
    • InChI Key: HYUSZYGBTAHXNX-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCCC1)N(C1C=CN(C2C=CC=CC=2)N=1)CCCCCC

Computed Properties

  • Exact Mass: 353.24693
  • Monoisotopic Mass: 353.246712621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • PSA: 38.13
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